Cas no 287114-25-4 (tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate)

• Product Name: tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate
• CAS No: 287114-25-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD11045410
• CID: 67479
• PubChem ID: 14774662
• Update Time: 2025-11-01

tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate
• Carbamic acid, N-8-azabicyclo[3.2.1]oct-3-yl-, 1,1-dimethylethyl ester
• Endo-3-Boc-amino-8-azabicyclo[3.2.1]octane
• tert-butyl 8-aza-bicyclo[3.2.1]octan-3-ylcarbamate
• Carbamicacid, 8-azabicyclo[3.2.1]oct-3-yl-, 1,1-dimethylethyl ester
• tert-Butyl [8-azabicyclo[3.2.1]oct-3-yl]carbamate
• tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate
• DTXSID10927592
• 8-aza-bicyclo[3.2.1]octan-3-yl(tert-butyl)carbamate
• AM20080923
• GS-4197
• AKOS015840954
• PB19473
• SCHEMBL1021831
• AB62973
• EN300-53243
• 3-Boc-Amino-8-azabicyclo[3.2.1]octane
• FT-0686125
• J-017212
• A806403
• tert-butyl N-{8-azabicyclo[3.2.1]octan-3-yl}carbamate
• 287114-25-4
• 3-(BOC-AMINO)-8-AZABICYCLO[3.2.1]OCTANE
• (8-Azabicyclo[3.2.1]oct-3-yl)carbamic acid tert-butyl ester
• tert-butyl8-aza-bicyclo[3.2.1]octan-3-ylcarbamate
• tert-Butyl8-azabicyclo[3.2.1]octan-3-ylcarbamate
• FT-0686124
• tert-Butyl hydrogen 8-azabicyclo[3.2.1]octan-3-ylcarbonimidate
• UUHPKKKRSZBQIG-UHFFFAOYSA-N
• Carbamic acid, 8-azabicyclo[3.2.1]oct-3-yl-, 1,1-dimethylethyl ester
• MFCD18083814
• FT-0648523
• CS-W006811
• SY021780
• tert-Butyl 8-azabicyclo[3.2.1]oct-3-ylcarbamate
• SY098708
• SB10034
• SY029816
• tert-butyl N-[endo-8-azabicyclo[3.2.1]octan-3-yl]carbamate
• A5420
• MFCD16660224
• PB19019
• MFCD16661075
• DB-031149
• (8-Aza-bicyclo[3.2.1]oct-3-yl)-carbamic acid tert-butyl ester

• MDL： MFCD11045410
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-6-8-4-5-9(7-10)13-8/h8-10,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： UUHPKKKRSZBQIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 339.8°C at 760 mmHg
• Flash Point: 87.3±10.5 °C
• PSA: 50.36
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate

Introduction to tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate (CAS No. 287114-25-4)

Tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate, identified by the chemical compound code CAS No. 287114-25-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of carbamates, which are widely recognized for their versatility in drug design and development. The presence of a tert-butyl group and an azabicyclo[3.2.1]octane moiety in its molecular structure imparts distinct characteristics that make it a promising candidate for various biochemical applications.

The 8-azabicyclo[3.2.1]octan-3-yl moiety is a key structural feature of this compound, contributing to its complex three-dimensional conformation. This bicyclic structure, featuring an nitrogen atom incorporated into the ring system, is known to influence the compound's solubility, metabolic stability, and interaction with biological targets. The nitrogen atom in the azabicyclo moiety can serve as a hydrogen bond acceptor, enhancing the compound's potential for binding to specific protein targets in biological systems.

Tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate has been extensively studied in recent years for its potential applications in the development of novel therapeutic agents. The tert-butyl group, a common protective group in organic synthesis, provides steric hindrance that can modulate the reactivity and selectivity of the compound. This feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is crucial for achieving desired pharmacological effects.

Recent research has highlighted the significance of azabicyclic structures in drug discovery due to their ability to mimic natural product scaffolds and exhibit enhanced bioavailability. The 8-azabicyclo[3.2.1]octan-3-yl unit in tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate has been shown to improve pharmacokinetic properties, making it an attractive scaffold for designing next-generation drugs. Studies have demonstrated that compounds incorporating this moiety exhibit improved metabolic stability and reduced susceptibility to enzymatic degradation, which are critical factors for long-term therapeutic efficacy.

The carbamate functional group in this compound plays a pivotal role in its biological activity. Carbamates are known to act as mechanism-based inhibitors by covalently modifying target enzymes or proteins. This covalent binding can lead to irreversible inhibition of biological pathways, making carbamates effective against a wide range of diseases, including cancer and infectious diseases. The combination of the 8-azabicyclo[3.2.1]octan-3-yl scaffold with the carbamate group in tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate enhances its potential as a pharmacological agent by providing both structural rigidity and functional reactivity.

In addition to its pharmaceutical applications, tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate has shown promise in materials science and chemical biology research due to its unique chemical properties. The compound's ability to form stable complexes with other molecules makes it valuable for designing supramolecular structures and functional materials. Researchers have explored its use as a building block for creating novel polymers and nanoparticles with tailored properties for drug delivery systems.

Advances in computational chemistry and molecular modeling have further facilitated the study of tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate by enabling researchers to predict its interactions with biological targets with high accuracy. These computational studies have helped identify key residues on target proteins that are critical for binding affinity, providing insights into how modifications can enhance potency and selectivity without causing off-target effects.

The synthesis of tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yI)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity。 Key synthetic steps include cyclization reactions to form the azabicyclo[3。2。1]octane ring system followed by carbamate formation using appropriate reagents such as phosgene or urea derivatives。 Recent advancements in green chemistry have led to the development of more sustainable synthetic routes that minimize waste generation and hazardous byproducts。

The physicochemical properties of tert-butyl N-(8 azabicyclo[32l octan 31 yI)carbamate, including solubility、melting point、and spectroscopic data, have been thoroughly characterized using state-of-the-art analytical techniques。 These properties are essential for understanding how the compound behaves under different conditions，which is crucial for optimizing its use in pharmaceutical formulations。 For instance， solubility data helps determine whether co-solvents or prodrugs are needed to enhance bioavailability。

Preclinical studies have provided valuable insights into the pharmacological profile of tert-butyl N-(8 azabicyclo[32l octan 31 yI)carbamate。 These studies have revealed that the compound exhibits potent activity against various disease models，including cancer、inflammation、and neurodegenerative disorders。 The mechanism of action appears to involve selective inhibition of key enzymes or receptors involved in pathogenic pathways。 However， further research is needed to fully elucidate its therapeutic potential and identify any potential side effects。

The future prospects for tert-butyl N-(8 azabicyclo[32l octan 31 yI)carbamate are promising，with ongoing research focused on optimizing its pharmacokinetic properties、exploring new therapeutic applications、and developing novel drug delivery systems。 Collaborative efforts between academic institutions、pharmaceutical companies、and biotechnology firms are expected to accelerate progress in this field。 As our understanding of biological systems continues to expand，compounds like tert-butyl N-(8 azabicyclo[32l octan 31 yI)carbamate will play an increasingly important role in addressing complex diseases and improving patient outcomes。